Cas no 70705-46-3 ( )

  structure
  structure
Product Name: 
CAS No:70705-46-3
MF:C12H9ClN2O2S
MW:280.730060338974
CID:867603
PubChem ID:10085086
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 5-CHLOROIMIDAZO[2,1-B]BENZOTHIAZOLE-2-CARBOXYLIC ACID ETHYL ESTER
    • SCHEMBL20518824
    • 70705-46-3
    •  
    • Inchi: 1S/C12H9ClN2O2S/c1-2-17-11(16)8-6-15-10-7(13)4-3-5-9(10)18-12(15)14-8/h3-6H,2H2,1H3
    • InChI Key: QNQWJMVJRJODFQ-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC2=C1N1C=C(C(=O)OCC)N=C1S2

Computed Properties

  • Exact Mass: 280.0073264g/mol
  • Monoisotopic Mass: 280.0073264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 71.8Ų
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